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Compound of Interest

Compound Name: (+)-Isomenthol

CAS No.: 63903-52-6

Cat. No.: B7771115

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for the

monoterpenoid (+)-isomenthol. The information presented herein is intended to support

research, quality control, and drug development activities by offering detailed spectral data and

standardized experimental protocols.

Data Presentation
The following tables summarize the key spectroscopic data for (+)-isomenthol, including

Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry

(MS).

¹H NMR Spectroscopic Data
Table 1: ¹H NMR Chemical Shifts for (+)-Isomenthol
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Proton Assignment Chemical Shift (δ) in ppm

H-1 (CH-OH) 3.787

H-2 (CH-CH(CH₃)₂) 1.97

H-3eq 1.601

H-4ax 1.54

H-5ax 1.52

H-6eq 1.49

H-3ax 1.43

H-8 (CH(CH₃)₂) 1.36

H-6ax 1.30

H-5eq 1.149

H-7 (CH₃) 0.927

H-9/H-10 (CH(CH₃)₂) 0.863

Solvent: CDCl₃, Frequency: 400 MHz

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR Chemical Shifts for (+)-Isomenthol
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Carbon Assignment Chemical Shift (δ) in ppm

C1 (CH-OH) 71.3

C2 (CH-CH(CH₃)₂) 50.1

C3 (CH₂) 34.6

C4 (CH) 31.5

C5 (CH₂) 25.8

C6 (CH₂) 22.9

C7 (CH₃) 22.3

C8 (CH) 21.0

C9/C10 (CH(CH₃)₂) 20.0, 16.9

Solvent: CDCl₃

Infrared (IR) Spectroscopy Data
Table 3: Characteristic IR Absorption Bands for (+)-Isomenthol

Wavenumber (cm⁻¹) Vibrational Mode Intensity

~3350 O-H stretch (alcohol) Strong, Broad

2955, 2928, 2870 C-H stretch (alkane) Strong

~1450 CH₂ bend (scissoring) Medium

~1370 CH₃ bend (umbrella) Medium

~1100
C-O stretch (secondary

alcohol)
Strong

Note: The exact peak positions can vary slightly based on the sample preparation method (e.g.,

thin film, KBr pellet).
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Mass Spectrometry (MS) Data
Table 4: Key Mass-to-Charge Ratios (m/z) and Relative Intensities for (+)-Isomenthol (Electron

Ionization)

m/z Relative Intensity (%) Possible Fragment

156 1.5 [M]⁺ (Molecular Ion)

141 10 [M-CH₃]⁺

138 13.0 [M-H₂O]⁺

123 22.3 [M-H₂O-CH₃]⁺

95 54.6

81 56.3

71 100.0 (Base Peak)

55 35.0

43 25.6

41 28.9

Source Temperature: 260 °C, Sample Temperature: 150 °C, Ionization Energy: 75 eV[1]

Experimental Protocols
The following are generalized protocols for obtaining the spectroscopic data presented above.

Instrument-specific parameters should be optimized for best results.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of (+)-isomenthol in approximately 0.5-0.7 mL of

deuterated chloroform (CDCl₃).

Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

¹H NMR Acquisition:
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Acquire the spectrum at room temperature.

Use a sufficient number of scans to achieve a good signal-to-noise ratio.

Reference the spectrum to the residual solvent peak of CDCl₃ (δ 7.26 ppm).

¹³C NMR Acquisition:

Acquire the spectrum using a proton-decoupled pulse sequence.

A longer acquisition time and a greater number of scans are typically required compared

to ¹H NMR.

Reference the spectrum to the CDCl₃ solvent peak (δ 77.16 ppm).

Infrared (IR) Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind 1-2 mg of (+)-isomenthol with approximately 100-200 mg of dry, spectroscopic

grade potassium bromide (KBr) in an agate mortar.

Press the mixture into a thin, transparent pellet using a hydraulic press.

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Record a background spectrum of a blank KBr pellet.

Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

The final spectrum should be presented in terms of transmittance or absorbance.

Mass Spectrometry (MS)
Sample Introduction: Introduce a dilute solution of (+)-isomenthol in a volatile organic

solvent (e.g., methanol or dichloromethane) into the mass spectrometer, often via a gas

chromatography (GC) system for separation and purification.
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Instrumentation: Employ a mass spectrometer equipped with an electron ionization (EI)

source.

Data Acquisition:

Use a standard ionization energy of 70 eV.

Acquire the mass spectrum over a mass range of m/z 40-200.

The resulting spectrum will show the molecular ion and characteristic fragment ions.

Visualization
The following diagrams illustrate the logical workflow for the spectroscopic identification of an

organic compound like (+)-isomenthol.
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Workflow for Spectroscopic Identification of (+)-Isomenthol
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Caption: Workflow for the spectroscopic identification of (+)-isomenthol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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